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Compound of Interest

Compound Name: Sulfisoxazole

Cat. No.: B1682709 Get Quote

Introduction

Sulfisoxazole is a short-acting sulfonamide antibiotic effective against a wide spectrum of

gram-positive and gram-negative bacteria.[1][2] Its primary application is in the treatment of

urinary tract infections, where its solubility characteristics in urine are particularly

advantageous.[3] A thorough understanding of the physicochemical properties of an active

pharmaceutical ingredient (API) is fundamental for the rational development of stable, effective,

and bioavailable dosage forms. This technical guide provides an in-depth overview of the

essential physicochemical characteristics of Sulfisoxazole, offering critical data and

standardized methodologies for researchers, scientists, and drug development professionals.

Core Physicochemical Properties
Sulfisoxazole is a white to slightly yellowish, odorless, and slightly bitter crystalline powder.[3]

[4][5] Key identifying and physical properties are summarized in the table below.

Table 1: Summary of General Physicochemical Properties of Sulfisoxazole
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Property Value Reference(s)

Chemical Name

4-amino-N-(3,4-dimethyl-5-
isoxazolyl)benzenesulfona
mide

[6]

Molecular Formula C₁₁H₁₃N₃O₃S [4][5]

Molecular Weight 267.3 g/mol [4][5][6]

Appearance
White to slightly yellowish

crystalline powder
[4][7]

Melting Point 191 - 195 °C [1][2][5][8][9]

pKa
pKa₁ = 1.5 (amino group)pKa₂

= 5.0 (sulfonamide moiety)
[1][4][7]

| LogP (Octanol/Water) | 1.01 |[9] |

Solubility Profile
The solubility of Sulfisoxazole is a critical parameter influencing its dissolution and absorption.

It is slightly soluble in water, but its solubility is highly dependent on the pH of the medium due

to its amphoteric nature, possessing both a weakly basic amino group and a weakly acidic

sulfonamide group.

pH-Dependent Aqueous Solubility
The acidic sulfonamide moiety (pKa ≈ 5.0) allows for the formation of soluble salts in alkaline

conditions, significantly increasing its solubility at pH values above its pKa.[1][3] This property

is particularly beneficial for its use in urinary tract infections, as it reduces the risk of crystalluria

in the typically neutral to alkaline pH of urine.[3]

Table 2: pH-Dependent Aqueous Solubility of Sulfisoxazole
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pH Solubility Reference(s)

5.0 43 mg/dL [3]

6.0 196 mg/dL (or 350 mg/100 mL) [3][4][10]

7.0 1.7 g/dL [3]

| 8.0 | 17 g/dL |[3] |

Solubility in Organic Solvents
Sulfisoxazole exhibits varied solubility in common organic solvents, which is important

information for developing non-aqueous formulations or during manufacturing processes.

Table 3: Solubility of Sulfisoxazole in Various Solvents

Solvent Solubility Reference(s)

Acetone 50 mg/mL (complete) [5]

Chloroform 29.0 mg/mL [7]

Dimethylformamide (DMF) 50 mg/mL [6]

Dimethyl sulfoxide (DMSO) 50 mg/mL [6]

95% Ethanol 5.7 mg/mL [7]

Methanol 4.93 mg/mL [7]

| Ether | 0.94 mg/mL |[7] |

Solid-State Characterization
Melting Point
The melting point of Sulfisoxazole is consistently reported in the range of 191-195 °C.[1][2][5]

[8][9] A sharp melting range is indicative of high purity.

Polymorphism
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Polymorphism is the ability of a compound to exist in more than one crystalline form.[11]

Different polymorphs of an API can have different physicochemical properties, including

solubility, dissolution rate, and stability, which can ultimately impact the drug product's

bioavailability and efficacy.[12] The sulfonamide class of compounds is known to exhibit

polymorphism.[13] While specific polymorphic forms of Sulfisoxazole are not detailed in the

provided literature, it is a critical parameter that must be investigated during formulation

development. Polymorph screening and characterization are essential to ensure consistent

product quality and performance.

Stability Profile
Sulfisoxazole may be sensitive to prolonged exposure to heat, air, and light.[1][4] Stability

studies are crucial to establish a re-test period for the drug substance and a shelf life for the

finished product. These studies should be conducted according to ICH guidelines (Q1A).[14]

[15]

Thermal Stability: The drug is noted to be sensitive to heat.[1][4] Formal stability studies

should evaluate its degradation profile under accelerated (e.g., 40°C/75% RH) and long-term

(e.g., 25°C/60% RH) storage conditions.[14]

Photostability: As it may be sensitive to light, photostability testing according to ICH Q1B

guidelines is recommended.[1][16]

Chemical Stability: It is incompatible with strong oxidizing agents.[4][5] Stress testing,

including evaluation of susceptibility to hydrolysis across a wide pH range, is necessary to

identify likely degradation products.[16]

Experimental Protocols
Detailed and standardized methodologies are required to accurately determine the

physicochemical properties of Sulfisoxazole.

Equilibrium Solubility Determination (Shake-Flask
Method)
This method is considered the gold standard for determining thermodynamic solubility.[17][18]
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Principle: An excess amount of the solid drug is agitated in a specific solvent or buffer

system at a constant temperature until equilibrium is achieved. The concentration of the

dissolved drug in the supernatant is then quantified.

Methodology:

Add an excess of powdered Sulfisoxazole to a series of flasks, each containing a buffer

of a specific pH (e.g., pH 1.2, 4.5, 6.8, and 7.4) to cover the physiological range.[19]

Place the sealed flasks in a mechanical shaker or agitator set at a constant temperature

(e.g., 37 ± 1 °C).[19][20]

Agitate the suspensions for a predetermined period (e.g., 24-72 hours) sufficient to reach

equilibrium. Equilibrium is confirmed when consecutive measurements of drug

concentration show no significant change.[19]

After agitation, allow the samples to settle. Separate the undissolved solid from the

solution via centrifugation or filtration (using a filter that does not adsorb the drug).

Carefully withdraw an aliquot of the clear supernatant and dilute as necessary.

Quantify the concentration of Sulfisoxazole in the diluted supernatant using a validated,

stability-indicating analytical method, such as High-Performance Liquid Chromatography

(HPLC).[18]
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Workflow for Equilibrium Solubility Determination
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Workflow for Partition Coefficient (LogP) Determination

Prepare Drug Solution
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General Workflow for Polymorph Screening and Characterization

Sulfisoxazole API
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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